Cas no 54605-16-2 (ethyl nitrobenzoate)

ethyl nitrobenzoate structure
ethyl nitrobenzoate structure
Product Name:ethyl nitrobenzoate
CAS No:54605-16-2
MF:C9H9NO4
MW:195.172062635422
CID:942151
PubChem ID:69123
Update Time:2025-04-19

ethyl nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl nitrobenzoate
    • Nitrobenzoesaureathylester
    • Ethyl 2-nitrobenzoate
    • 2-Nitrobenzoic acid ethyl ester
    • A833013
    • 2-Nitro-benzoic acid ethyl ester
    • [1-methyl-2-(2-thienyl)ethyl] 4-methylbenzenesulfonate
    • 54605-16-2
    • NSC 4685
    • EINECS 210-220-0
    • Benzoic acid, o-nitro-, ethyl ester
    • DTXSID60209855
    • AKOS002723460
    • 610-34-4
    • DB-053774
    • Benzoic acid, 2-nitro-, ethyl ester
    • CS-0151743
    • SY247981
    • SCHEMBL1523174
    • NJJ25B6JXT
    • AC6461
    • AI3-04245
    • NSC4685
    • AS-57615
    • Ethyl o-nitrobenzoate
    • MFCD00014696
    • NSC-4685
    • NS00034533
    • Inchi: 1S/C9H9NO4/c1-2-14-9(11)7-5-3-4-6-8(7)10(12)13/h3-6H,2H2,1H3
    • InChI Key: CPNMAYYYYSWTIV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72.1Ų
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